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Introduction

y-Glutamyl peptides (y-GPs) are a unique class of peptides featuring an isopeptide bond
between the y-carboxyl group of a glutamic acid residue and the amino group of an amino acid
or another peptide[1]. This linkage provides significant stability against gastrointestinal
digestion and proteolysis[1]. Found in various natural sources, y-GPs are of great interest to
the pharmaceutical and food industries due to their diverse biological activities, including
antioxidant and anti-inflammatory effects, and their ability to impart "kokumi" taste, a sensation
of richness and mouthfulness[1][2]. Enzymatic synthesis of these peptides using glutaminase
presents an efficient, cost-effective, and environmentally friendly alternative to chemical
synthesis, offering high specificity and mild reaction conditions[1][3]. Certain microbial
glutaminases exhibit y-glutamyltransferase (GGT) activity, enabling them to catalyze the
transfer of a y-glutamyl moiety from a donor to an acceptor molecule[4][5].

Principle of Reaction

The enzymatic synthesis of y-glutamyl peptides relies on the y-glutamyltransferase (GGT)
activity inherent in some glutaminases[4][6]. The reaction proceeds via a Ping-Pong
mechanism where the enzyme first binds the y-glutamyl donor (commonly L-glutamine) and
forms a covalent y-glutamyl-enzyme intermediate, releasing ammonia[7][8]. This intermediate
then reacts with a nucleophilic acceptor (an amino acid or peptide), transferring the y-glutamyl
group to form the new y-glutamyl peptide[9][10]. This transpeptidation reaction competes with
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hydrolysis, where water acts as the acceptor, releasing glutamic acid[4][11]. L-glutamine can

also serve as both the y-glutamyl donor and acceptor, leading to the formation of y-L-Glutamyl-
L-Glutamine (y-Glu-GIn) as a common side product[4][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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